Cas no 2377610-37-0 (2-(Benzyloxy)-6-methylpyridin-3-yl]boronic acid)

• Product Name: 2-(Benzyloxy)-6-methylpyridin-3-yl]boronic acid
• CAS No: 2377610-37-0
• MF: C₁₃H₁₄BNO₃
• MW: 243.066163539886
• CID: 5524157
• Update Time: 2025-11-01

2-(Benzyloxy)-6-methylpyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-6-methylpyridin-3-yl]boronic acid

• Inchi： 1S/C13H14BNO3/c1-10-7-8-12(14(16)17)13(15-10)18-9-11-5-3-2-4-6-11/h2-8,16-17H,9H2,1H3
• InChI Key： LWXYKSQYUDGCPZ-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C)N=C1OCC1=CC=CC=C1)(O)O

Additional information on 2-(Benzyloxy)-6-methylpyridin-3-yl]boronic acid

Recent Advances in the Application of 2-(Benzyloxy)-6-methylpyridin-3-yl]boronic acid (CAS: 2377610-37-0) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 2-(Benzyloxy)-6-methylpyridin-3-yl]boronic acid (CAS: 2377610-37-0) has emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This boronic acid derivative has garnered significant attention due to its versatile reactivity, which enables its use in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. The following sections provide an overview of the latest research findings and applications of this compound in chemical biology and pharmaceutical sciences.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the role of 2-(Benzyloxy)-6-methylpyridin-3-yl]boronic acid in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that this boronic acid derivative serves as a critical building block for the construction of pyridine-based scaffolds, which exhibit high selectivity and potency against BTK. The study further elucidated the compound's stability under various reaction conditions, making it a reliable choice for large-scale pharmaceutical production.

Another significant application of 2-(Benzyloxy)-6-methylpyridin-3-yl]boronic acid was reported in the field of proteolysis-targeting chimeras (PROTACs). A recent article in ACS Chemical Biology (2024) described its use in the design of bifunctional molecules that degrade disease-causing proteins. The boronic acid moiety was instrumental in forming covalent bonds with target proteins, thereby enhancing the efficiency of protein degradation. This innovative approach opens new avenues for the treatment of cancers and neurodegenerative disorders.

In addition to its therapeutic applications, 2-(Benzyloxy)-6-methylpyridin-3-yl]boronic acid has also been employed in chemical biology studies to probe enzyme mechanisms. A research team at the University of Cambridge utilized this compound to investigate the catalytic activity of serine hydrolases, revealing insights into enzyme-substrate interactions. Their findings, published in Nature Chemical Biology (2023), underscore the compound's utility as a chemical tool for studying biological systems.

Despite its promising applications, challenges remain in the optimization of 2-(Benzyloxy)-6-methylpyridin-3-yl]boronic acid for clinical use. Issues such as solubility and bioavailability need to be addressed through structural modifications. Recent efforts in computational chemistry have focused on predicting the physicochemical properties of derivatives to guide synthetic strategies. A preprint on ChemRxiv (2024) presented a machine learning model that accurately forecasts the solubility of boronic acid derivatives, offering a potential solution to this challenge.

In conclusion, 2-(Benzyloxy)-6-methylpyridin-3-yl]boronic acid (CAS: 2377610-37-0) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its versatility in synthetic chemistry and its applications in drug discovery and biological studies make it a valuable asset for researchers. Future studies are expected to further explore its potential, particularly in the development of next-generation therapeutics and chemical probes.